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Compound of Interest

Compound Name: 1,12-Dodecanediol

Cat. No.: B052552

An In-depth Technical Guide on the Solubility of 1,12-Dodecanediol in Various Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,12-Dodecanediol is a long-chain aliphatic diol with the chemical formula HO(CHz2)120H. Its
structure, featuring a Ci2 hydrophobic carbon chain and two terminal hydrophilic hydroxyl
groups, imparts amphiphilic properties that are of significant interest in various applications,
including in the formulation of drug delivery systems, as a polymer intermediate, and in the
cosmetics industry. A thorough understanding of its solubility in different solvent systems is
critical for its effective utilization in these fields. This technical guide provides a comprehensive
overview of the solubility of 1,12-dodecanediol, including qualitative and estimated
quantitative data, and a detailed experimental protocol for its determination.

Data Presentation: Solubility of 1,12-Dodecanediol

Precise quantitative solubility data for 1,12-dodecanediol in a wide range of organic solvents is
not readily available in published literature. However, based on its chemical structure and the
known solubility of similar long-chain diols, the following table summarizes its expected and
reported solubility.
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Expected/Rep
Temperature L
Solvent Solvent Type orted C) Citation
Solubility
) 28.81 mg/L
Water Polar Protic ] 25
(estimated)
Water Polar Protic <1g/L Not Specified
Ethanol Polar Protic Soluble Not Specified
Methanol Polar Protic Soluble Not Specified
Isopropanol Polar Protic Soluble Not Specified
Warm Ether Polar Aprotic Soluble "Warm"
Petroleum Ether Nonpolar Insoluble Not Specified
] Expected to be »
Chloroform Nonpolar Aprotic ) Not Specified
slightly soluble
) Expected to be -
DMSO Polar Aprotic Not Specified

slightly soluble

Experimental Protocols: Determination of Solubility

The following is a detailed methodology for the gravimetric determination of the solubility of

1,12-dodecanediol in a given solvent. This method is based on the principle of achieving a

saturated solution at a specific temperature and then determining the mass of the dissolved

solute in a known mass of the solvent.

Materials and Equipment:

1,12-Dodecanediol (high purity)

Analytical balance (£ 0.0001 g)

Solvent of interest (analytical grade)

Thermostatically controlled water bath or incubator
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 Vials with airtight caps (e.g., 20 mL screw-cap vials)

e Magnetic stirrer and stir bars

o Syringes and syringe filters (0.45 um pore size, solvent-compatible)
o Pre-weighed glass evaporating dishes or beakers

e Drying oven

» Desiccator

Procedure:

o Sample Preparation: Accurately weigh an excess amount of 1,12-dodecanediol into a vial.
The excess solid is crucial to ensure that a saturated solution is formed.

e Solvent Addition: Add a known volume or mass of the desired solvent to the vial.
e Equilibration:
o Place the vial in the thermostatically controlled bath set to the desired temperature.

o Stir the mixture vigorously using a magnetic stirrer for a sufficient period to reach
equilibrium. For long-chain diols, this may take 24 to 72 hours.

o To confirm equilibrium has been reached, samples of the supernatant can be taken at
different time points (e.g., 24, 48, and 72 hours) and the concentration measured.
Equilibrium is achieved when the concentration no longer changes over time.

e Phase Separation: Once equilibrium is reached, stop the stirring and allow the vial to stand
undisturbed in the temperature-controlled environment for at least 2 hours to allow the
undissolved solid to settle.

o Sampling and Filtration:

o Carefully withdraw a known volume of the clear supernatant using a pre-warmed syringe
(to prevent precipitation upon cooling).
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o Immediately attach a syringe filter to the syringe and filter the solution into a pre-weighed
evaporating dish or beaker. This step is critical to remove any undissolved microcrystals.

o Gravimetric Analysis:

o Weigh the evaporating dish containing the filtered saturated solution to determine the total
mass of the solution.

o Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the
solvent without decomposing the 1,12-dodecanediol (e.g., 60-80°C).

o Periodically remove the dish from the oven, allow it to cool to room temperature in a
desiccator, and weigh it.

o Repeat the drying and weighing process until a constant mass is achieved, indicating that
all the solvent has evaporated.

o Data Calculation:

[e]

Mass of the saturated solution = (Mass of dish + solution) - (Mass of empty dish)

o

Mass of dissolved 1,12-dodecanediol = (Mass of dish + dry solid) - (Mass of empty dish)

Mass of the solvent = Mass of the saturated solution - Mass of dissolved 1,12-

[¢]

dodecanediol

[¢]

Solubility can then be expressed in various units, such as g/100 g of solvent or mg/mL.

Mandatory Visualization
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Caption: Workflow for Gravimetric Solubility Determination.
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 To cite this document: BenchChem. [1,12-Dodecanediol solubility in different solvents].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052552#1-12-dodecanediol-solubility-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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